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Compound of Interest

Compound Name: 1,2-Epoxy-5-hexene

Cat. No.: B051907

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Epoxy-5-hexene, a vital chiral building block in organic synthesis, holds significant
importance for the pharmaceutical and material science industries. Its unique bifunctional
nature, possessing both a reactive epoxide ring and a terminal alkene, allows for a diverse
range of chemical transformations. This document provides a comprehensive overview of the
molecular structure, physicochemical properties, and established synthetic protocols for 1,2-
Epoxy-5-hexene. Detailed experimental procedures and tabulated data are presented to
facilitate its application in research and development.

Molecular Structure and Identification

1,2-Epoxy-5-hexene, also known as 2-(but-3-en-1-yl)oxirane or 5,6-epoxyhex-1-ene, is a Six-
carbon chain containing both an epoxide functional group at one end and a terminal double
bond.[1][2] The presence of these two reactive sites makes it a versatile intermediate in the
synthesis of more complex molecules, including pharmaceutical intermediates and specialty
polymers.[1][3]

Key Identifiers:

e |[UPAC Name: 2-(But-3-en-1-yl)oxirane[1]
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« CAS Number: 10353-53-4[1][2][4][5]6][7][8]
« Chemical Formula: CeH100[2][4]

« Molecular Weight: 98.14 g/mol [2][4]

« SMILES: C=CCCC1CO1[4][5][6]

e InChl: 1S/C6H100/c1-2-3-4-6-5-7-6/h2,6H,1,3-5H2[5][6]

InChiKey: MUUOUUYKIVSIAR-UHFFFAOY SA-N[5][6]

Physicochemical Properties

1,2-Epoxy-5-hexene is a clear, colorless to slightly yellow liquid at room temperature.[1][2] It is
soluble in organic solvents but has limited solubility in water.[1] A summary of its key physical
and chemical properties is provided in the table below.

Property Value References

Clear colorless to slightly

Appearance yellow liquid [1][2]
Boiling Point 119-121 °C 21151161171
Density 0.87 g/mL at 25 °C [21[5][6][7]
Flash Point 16 °C (60.8 °F) - closed cup [5]
Refractive Index n20/D 1.425 [21[5]1[6][7]
Purity >96.0% (GC) [8]
Storage Temperature 2-8°C [41[5][6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,2-Epoxy-5-
hexene. Key spectral data are summarized below.
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Spectroscopic Data Description

The proton NMR spectrum provides
1H NMR characteristic signals for the protons of the

epoxide ring and the vinyl group.

The carbon NMR spectrum shows distinct peaks
13C NMR ) )
for the six carbon atoms in the molecule.

The mass spectrum shows a molecular ion peak
corresponding to the molecular weight of the

Mass Spectrometry compound. A representative mass spectrum
shows significant peaks at m/z values of 98
(molecular ion), 54, 41, and 31.[9]

The IR spectrum displays characteristic
Infrared (IR) Spectroscopy absorption bands for the C-O-C stretching of the
epoxide and the C=C stretching of the alkene.

Experimental Protocols: Synthesis of 1,2-Epoxy-5-
hexene

Two primary synthetic routes for the preparation of 1,2-Epoxy-5-hexene have been well-
documented, particularly for the synthesis of its chiral enantiomers.[3]

Route 1: Epoxidation of 1,5-Hexadiene followed by
Chiral Resolution

This method involves the initial epoxidation of commercially available 1,5-hexadiene to form the
racemic mixture of 1,2-Epoxy-5-hexene, followed by a hydrolytic kinetic resolution to isolate
the desired enantiomer.[3]

Step 1: Synthesis of racemic 1,2-Epoxy-5-hexene

o Reagents: 1,5-hexadiene, meta-chloroperoxybenzoic acid (mCPBA), dichloromethane
(DCM).[3]
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e Procedure: A solution of 1,5-hexadiene in DCM is cooled to 0 °C. mCPBA is then added
portionwise to the solution over a period of 50 minutes. The reaction mixture is stirred at 0 °C
for 3 hours. The reaction is subsequently quenched with an aqueous solution of 2 N NaOH.
[10] The organic layer is separated, washed, dried, and concentrated. The crude product is
purified by vacuum distillation.[3]

Step 2: Hydrolytic Kinetic Resolution

e Reagents: Racemic 1,2-Epoxy-5-hexene, (salen)Co(ll) catalyst, acetic acid, water,
tetrahydrofuran (THF).[3]

e Procedure: The racemic epoxide is subjected to hydrolytic kinetic resolution using
Jacobsen's cobalt salen catalyst. This process selectively hydrolyzes one enantiomer,
allowing for the isolation of the other enantiomer in high enantiomeric excess.[3]

Route 2: From (R)-Epichlorohydrin

This approach utilizes a readily available chiral starting material, (R)-epichlorohydrin, to
produce (R)-(+)-1,2-epoxy-5-hexene.[3]

» Reagents: (R)-epichlorohydrin, allylmagnesium chloride (allyiIMgCl), sodium hydroxide
(NaOH).[3]

» Procedure: The synthesis involves an initial epoxide ring-opening reaction of (R)-
epichlorohydrin with allyIMgCI. This is followed by a ring-closure reaction mediated by NaOH
to form the desired (R)-(+)-1,2-epoxy-5-hexene. This two-step process has been shown to
provide the product in good yield and high purity.[3]

Applications in Synthesis

1,2-Epoxy-5-hexene serves as a valuable building block in a variety of synthetic applications:

e Pharmaceutical Synthesis: It is a key intermediate in the synthesis of several biologically
active compounds and pharmaceutical substances.[1][3] For instance, it is utilized in the
synthesis of a fragment of the anticancer drug Halaven.[3]
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e Polymer Chemistry: It is used as a monomer in the production of polymers such as epoxy
resins, which have applications in adhesives, coatings, and composites.[1]

o Organic Synthesis: Its dual functionality allows for a wide range of chemical modifications,
making it a versatile tool for introducing both epoxide and alkene moieties into complex

molecules.[1]

Visualized Synthetic Workflow

The following diagram illustrates the general synthetic workflow for producing racemic 1,2-
Epoxy-5-hexene via the epoxidation of 1,5-hexadiene.

1,5-Hexadiene

Epoxidation Reaction

S —
o Workup AT Racemic
Quench with 2N NaOHH(Separalion, Washing, Drying))—> Vacuum Distillation 1,2-Epoxy-5-hexene

VPO

Click to download full resolution via product page

Caption: Synthesis of Racemic 1,2-Epoxy-5-hexene.

Safety Information

1,2-Epoxy-5-hexene is a highly flammable liquid and vapor. It is toxic if swallowed, and may
cause genetic defects and cancer.[5] Appropriate personal protective equipment, including
gloves and eye/face protection, should be worn when handling this chemical.[1] It should be
stored in a well-ventilated area, away from heat and ignition sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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